4-isopropyl-1-(2-methoxyphenyl)-7-((pyridin-3-ylmethyl)thio)-1H-pyrazolo[3,4-d]pyridazine

• IUPAC Name: 1-(2-methoxyphenyl)-4-propan-2-yl-7-(pyridin-3-ylmethylsulfanyl)pyrazolo[3,4-d]pyridazine
• InChI: InChI=1S/C21H21N5OS/c1-14(2)19-16-12-23-26(17-8-4-5-9-18(17)27-3)20(16)21(25-24-19)28-13-15-7-6-10-22-11-15/h4-12,14H,13H2,1-3H3
• InChI Key: YTYLIGNYAQNDLF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(C2=C1C=NN2C3=CC=CC=C3OC)SCC4=CN=CC=C4
• Molecular Formula: C21H21N5OS
• Molecular Weight: 391.5 g/mol

Description

4-isopropyl-1-(2-methoxyphenyl)-7-((pyridin-3-ylmethyl)thio)-1H-pyrazolo[3,4-d]pyridazine is a useful research compound. Its molecular formula is C21H21N5OS and its molecular weight is 391.49. The purity is usually 95%.
BenchChem offers high-quality 4-isopropyl-1-(2-methoxyphenyl)-7-((pyridin-3-ylmethyl)thio)-1H-pyrazolo[3,4-d]pyridazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-isopropyl-1-(2-methoxyphenyl)-7-((pyridin-3-ylmethyl)thio)-1H-pyrazolo[3,4-d]pyridazine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research on similar pyrazolo[3,4-d]pyridazine derivatives has focused on their synthesis and chemical properties. For instance, Levai et al. (2007) discuss the preparation of 4-aryl-3(5)-(2-hydroxyphenyl)pyrazoles through the reaction of isoflavones and their 4-thio analogues, shedding light on the synthetic routes that could be relevant for synthesizing compounds like 4-isopropyl-1-(2-methoxyphenyl)-7-((pyridin-3-ylmethyl)thio)-1H-pyrazolo[3,4-d]pyridazine (Levai et al., 2007). Similarly, Zohdi et al. (1997) explored the synthesis of heterocycles from pyrazoloylhydroximoyl chloride, including pyrazolo[3,4-d]pyridazine derivatives, indicating the versatility and reactivity of these compounds in forming heterocyclic structures (Zohdi et al., 1997).

Biological Activities and Applications

Studies on pyrazolo[3,4-d]pyridazine derivatives have also revealed promising biological activities. For example, compounds structurally related to 4-isopropyl-1-(2-methoxyphenyl)-7-((pyridin-3-ylmethyl)thio)-1H-pyrazolo[3,4-d]pyridazine have been evaluated for their anti-Alzheimer and anti-COX2 activities, highlighting their potential therapeutic applications (Attaby et al., 2009). Such studies underscore the relevance of investigating the biological activities of these compounds for developing new pharmaceutical agents.